3-bromo-N-[3-(sulfamoylamino)phenyl]thiophene-2-sulfonamide

• IUPAC Name: 3-bromo-N-[3-(sulfamoylamino)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C10H10BrN3O4S3/c11-9-4-5-19-10(9)20(15,16)13-7-2-1-3-8(6-7)14-21(12,17)18/h1-6,13-14H,(H2,12,17,18)
• InChI Key: SFCHHAXFEBAAQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NS(=O)(=O)N)NS(=O)(=O)C2=C(C=CS2)Br
• Molecular Formula: C10H10BrN3O4S3
• Molecular Weight: 412.3 g/mol

Description

3-bromo-N-[3-(sulfamoylamino)phenyl]thiophene-2-sulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

3-bromo-N-[3-(sulfamoylamino)phenyl]thiophene-2-sulfonamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit antibacterial, antifungal, and anticancer properties. This compound has also been used as a tool in the development of new drugs for various diseases.

Mechanism of Action

The mechanism of action of 3-bromo-N-[3-(sulfamoylamino)phenyl]thiophene-2-sulfonamide involves the inhibition of specific enzymes and proteins in bacterial and fungal cells, leading to their death. In cancer cells, this compound induces apoptosis, leading to the death of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-N-[3-(sulfamoylamino)phenyl]thiophene-2-sulfonamide depend on the specific application. In bacterial and fungal cells, this compound disrupts the cell membrane and inhibits DNA synthesis, leading to cell death. In cancer cells, this compound induces apoptosis, leading to the death of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-N-[3-(sulfamoylamino)phenyl]thiophene-2-sulfonamide in lab experiments include its potent antibacterial, antifungal, and anticancer properties. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

The potential future directions for 3-bromo-N-[3-(sulfamoylamino)phenyl]thiophene-2-sulfonamide include its use in the development of new drugs for bacterial, fungal, and cancer diseases. Further research is needed to fully understand its mechanism of action, toxicity, and potential applications in various areas of scientific research.
Conclusion:
In conclusion, 3-bromo-N-[3-(sulfamoylamino)phenyl]thiophene-2-sulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. Its potent antibacterial, antifungal, and anticancer properties make it a promising tool in the development of new drugs for various diseases. However, further research is needed to fully understand its mechanism of action, toxicity, and potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of 3-bromo-N-[3-(sulfamoylamino)phenyl]thiophene-2-sulfonamide involves the reaction of 3-bromo thiophene-2-sulfonamide with 3-aminobenzenesulfonamide in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the resulting product is purified using various techniques such as recrystallization, column chromatography, and HPLC.